Cas no 85462-60-8 (4,5-Difluoro-2-methylindole)

• Product Name: 4,5-Difluoro-2-methylindole
• CAS No: 85462-60-8
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD03839913
• CID: 60881
• PubChem ID: 13188569
• Update Time: 2025-04-18

4,5-Difluoro-2-methylindole Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-methylindole
• 4,5-Difluoro-2-methyl-1H-indole
• 2-METHYL-4,5-DIFLUOROINDOLE
• 1H-INDOLE, 4,5-DIFLUORO-2-METHYL-
• PubChem9373
• LTYZOUVRTGPHQM-UHFFFAOYSA-N
• FCH921102
• AB16306
• NF10243
• AX8022863
• AB0007584
• ST2410891
• V1751
• 462D608
• DTXSID80525903
• CS-0172173
• AKOS006346717
• Q-102088
• SCHEMBL12475636
• 4 pound not5-Difluoro-2-methylindole
• MFCD03839913
• AC-6648
• AMY14411
• 85462-60-8
• DS-1444
• FT-0630307
• DB-031797

• MDL： MFCD03839913
• Inchi： 1S/C9H7F2N/c1-5-4-6-8(12-5)3-2-7(10)9(6)11/h2-4,12H,1H3
• InChI Key： LTYZOUVRTGPHQM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C=C(C)N2)F

Computed Properties

• Exact Mass: 167.05500
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.32
• Boiling Point: 275.4°C at 760 mmHg
• Flash Point: 120.3°C
• Refractive Index: 1.6
• PSA: 15.79000
• LogP: 2.75450

4,5-Difluoro-2-methylindole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles